Cas no 1434905-77-7 (rac-tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate)

• Product Name: rac-tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate
• CAS No: 1434905-77-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5638461
• PubChem ID: 51029286
• Update Time: 2025-08-02

rac-tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28228813
• rac-tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• 1434905-77-7
• rac-tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-4-6-10(15)9(14)5-7-11(8)16/h8-11,15-16H,4-7H2,1-3H3/t8-,9-,10-,11-/m1/s1
• InChI Key： ZSNFUXWHFRPWFF-GWOFURMSSA-N
• SMILES： O[C@@H]1CC[C@@H]2[C@@H](CC[C@H]1N2C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70Ų

Additional information on rac-tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate

Professional Introduction to Rac-Tert-Butyl (1R,2R,5R,6R)-2,6-Dihydroxy-9-Azabicyclo3.3.1Nonane-9-Carboxylate (CAS No. 1434905-77-7)

Rac-Tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1434905-77-7, is a complex organic molecule with a unique structural framework that makes it of particular interest for various applications in medicinal chemistry and drug development.

The molecular structure of this compound features a bicyclic system with an azabicyclo3.3.1nonane core, which is appended with hydroxyl and carboxyl functional groups. The presence of multiple stereocenters, specifically at the 1R, 2R, 5R, and 6R positions, contributes to the compound's chiral nature and makes it a valuable candidate for studying stereoselective processes in organic synthesis. The tert-butyl group further enhances the compound's stability and reactivity profile, making it suitable for various chemical transformations.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery due to the increasing demand for more effective and selective therapeutic agents. The unique structural features of Rac-Tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate have positioned it as a promising candidate for further investigation in this area. Researchers have been exploring its potential as a building block for the synthesis of more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of new antibiotics and antiviral agents. The presence of multiple hydroxyl groups and the azabicyclo framework suggests that it may interact with biological targets in unique ways, potentially leading to the discovery of novel therapeutic mechanisms. Recent studies have begun to explore these interactions using computational modeling and experimental techniques such as NMR spectroscopy and X-ray crystallography.

The synthesis of Rac-Tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate presents significant challenges due to its complex stereochemistry and the need for precise control over reaction conditions. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in achieving high enantiomeric purity.

Another area where this compound has shown promise is in the development of new materials with specialized properties. The rigid bicyclic structure and functional groups make it a good candidate for designing polymers or copolymers with tailored mechanical or electronic characteristics. Researchers are exploring its potential use in creating novel coatings or adhesives that exhibit improved durability or functionality.

The pharmaceutical industry has also been keenly interested in this compound due to its potential as an intermediate in the synthesis of more complex drug molecules. By serving as a versatile building block, it can facilitate the rapid development of new therapeutic agents without requiring extensive modifications to existing synthetic routes. This flexibility is particularly valuable in drug discovery programs where time-to-market is a critical factor.

Furthermore, environmental considerations have led to increased interest in sustainable synthetic methodologies for producing compounds like Rac-Tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate. Researchers are exploring green chemistry approaches that minimize waste and reduce energy consumption while maintaining high yields and purity standards. These efforts align with broader industry trends toward more environmentally responsible chemical manufacturing processes.

The future prospects for this compound are bright given its diverse range of potential applications across multiple industries including pharmaceuticals and materials science. As research continues to uncover new uses for Rac-Tert-butyl (1R,2R,5R,6R)-2,6-dihydroxy-9-azabicyclo3.3.1nonane-9-carboxylate (CAS No.1434905-77-7), it is likely that its importance will only continue to grow as new discoveries are made.